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Compound of Interest

Compound Name: invasin

Cat. No.: B1167395 Get Quote

Essential safety protocols and operational guidance for researchers working with recombinant

Invasin protein. This document provides immediate, procedural information for the safe

handling, storage, and disposal of recombinant Invasin, a key protein in the study of bacterial

pathogenesis.

Immediate Safety and Handling Protocols
Recombinant Invasin, a protein derived from Yersinia species, is a valuable tool for

investigating bacterial invasion and host-cell interactions. While not classified as a hazardous

substance in its purified, recombinant form, adherence to standard laboratory safety practices

is crucial to ensure a safe research environment. A thorough risk assessment should be

conducted before beginning any experiment involving Invasin.[1][2]

Personal Protective Equipment (PPE)
The following table summarizes the minimum personal protective equipment required when

handling recombinant Invasin.
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PPE Category Item Specifications & Use Case

Body Protection Laboratory Coat

Recommended to protect skin

and clothing from potential

splashes.[3][4][5]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended to prevent skin

contact.[1][3][4] Change gloves

immediately if contaminated.

Eye Protection
Safety Glasses with Side

Shields

Essential to protect eyes from

potential splashes of solutions

containing Invasin.[1][3][5][6]

Face Protection Face Shield

Should be worn in addition to

safety glasses or goggles

when there is a significant risk

of splashing.[3][6]

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Recombinant Invasin is typically shipped on blue ice or dry ice and should be stored at

-20°C or -80°C for long-term stability.[7]

To avoid repeated freeze-thaw cycles that can denature the protein, it is recommended to

aliquot the protein into single-use volumes upon first use.[8]

Preparation and Use:

All handling of recombinant Invasin should be performed in a designated clean area, and

good laboratory hygiene practices should be followed.[4]

When preparing solutions, avoid creating aerosols.
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Use calibrated equipment for all measurements.

Disposal Plan
Protein Waste: Unused or waste solutions containing recombinant Invasin should be

disposed of in accordance with local and institutional regulations for non-hazardous

biological waste. Do not pour down the drain.[4]

Contaminated Materials: All disposable materials that have come into contact with Invasin,

such as pipette tips, tubes, and gloves, should be collected in a designated biohazard waste

container and autoclaved before disposal.

Experimental Protocol: Invasin-Mediated Cell
Adhesion Assay
A common application of recombinant Invasin is to study its interaction with host cells,

particularly its ability to mediate cell adhesion through binding to β1 integrins.[9] The following

is a generalized protocol for a cell adhesion assay.

Coating Plates:

Dilute recombinant Invasin to the desired concentration (e.g., 5 µg/mL) in a suitable buffer

(e.g., PBS).

Add the Invasin solution to the wells of a tissue culture plate and incubate to allow the

protein to coat the surface.

Wash the wells with buffer to remove any unbound protein.

Cell Seeding:

Harvest and resuspend the desired cell line (e.g., epithelial cells) in an appropriate culture

medium.

Seed the cells onto the Invasin-coated plates.

Incubation and Adhesion:
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Incubate the plates under standard cell culture conditions to allow for cell adhesion.

Washing and Quantification:

Gently wash the wells to remove non-adherent cells.

Quantify the number of adherent cells using a suitable method (e.g., microscopy, cell

viability assay).

Invasin Signaling Pathway
Recombinant Invasin from Yersinia species initiates a signaling cascade upon binding to β1

integrins on the surface of host cells.[9] This interaction leads to the clustering of integrins,

which in turn triggers downstream signaling events.[9] These events culminate in the

rearrangement of the host cell's actin cytoskeleton, facilitating the internalization of the

bacteria.[9]
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Caption: Invasin binding to β1 integrin triggers a signaling cascade leading to bacterial uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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